3-benzyl-1-methoxy-3-azabicyclo[3.2.0]heptane-2,4-dione

• CAS RN: 2680540-33-2
• Molecular Formula: C14H15NO3
• Molecular Weight: 245.3

Description

3-Benzyl-1-methoxy-3-azabicyclo[3.2.0]heptane-2,4-dione, commonly referred to as BMA, is an organic molecule with a unique structure and properties. It is an important synthetic intermediate in the production of pharmaceuticals, agrochemicals, and other organic compounds. BMA is a cyclic ketone and is composed of two benzyl groups and one methoxy group attached to a seven-membered ring. BMA is an interesting molecule due to its ability to undergo a variety of reactions and its ability to adopt different conformations. It is a versatile building block for the synthesis of a variety of organic compounds and has been used in a number of scientific research applications.

Mechanism of Action

The mechanism of action of BMA is dependent on the type of reaction it is used in. In the Knoevenagel condensation, the reaction involves the formation of a cyclic ketone from the reaction of a carbonyl compound with an active methylene compound. The reaction proceeds via a nucleophilic addition-elimination mechanism, which involves the formation of a carbocation intermediate. In the Kumada coupling reaction, the reaction involves the formation of a Grignard reagent from a Grignard reagent and an aldehyde. The reaction proceeds via a nucleophilic substitution mechanism, which involves the formation of a Grignard reagent intermediate. In the Wittig reaction, the reaction involves the formation of a phosphonium salt from a phosphonium salt and an aldehyde. The reaction proceeds via a nucleophilic substitution mechanism, which involves the formation of a phosphonium salt intermediate.
Biochemical and Physiological Effects
The biochemical and physiological effects of BMA are largely unknown, as it is primarily used as a synthetic intermediate in the production of pharmaceuticals, agrochemicals, and other organic compounds. However, BMA has been shown to have some antioxidant activity, which may be beneficial in the prevention of certain diseases. In addition, BMA has been shown to inhibit the growth of certain bacteria, which may have potential applications in the treatment of bacterial infections.

Advantages and Limitations for Lab Experiments

The advantages of using BMA in lab experiments include its ease of synthesis and its ability to react with a variety of other compounds. BMA is also relatively inexpensive and can be stored for extended periods of time without degrading. The main limitation of using BMA in lab experiments is its potential toxicity, as it can be toxic if ingested or inhaled in large quantities.

Future Directions

Future research on BMA could focus on its potential applications in the development of new pharmaceuticals and agrochemicals. In addition, further research could be conducted to explore the biochemical and physiological effects of BMA and its potential therapeutic applications. Further research could also focus on the development of new synthetic methods for the synthesis of BMA and its derivatives. Finally, further research could focus on the development of new methods for the analysis and characterization of BMA and its derivatives.

Synthesis Methods

BMA can be synthesized using a variety of methods, including the Knoevenagel condensation, the Kumada coupling reaction, and the Wittig reaction. The most common method of synthesizing BMA is the Knoevenagel condensation, which involves the reaction of a carbonyl compound with an active methylene compound. The reaction produces a cyclic ketone, which can then be modified to produce BMA. The Kumada coupling reaction is used to synthesize BMA from a Grignard reagent and an aldehyde, while the Wittig reaction is used to synthesize BMA from a phosphonium salt and an aldehyde.

Scientific Research Applications

BMA has a wide range of scientific research applications, including the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. BMA is also used in the synthesis of a variety of heterocyclic compounds, including pyridines, quinolines, and pyrimidines. BMA is also used as a reagent in the synthesis of conjugated polymers, as well as in the synthesis of polysaccharides. BMA is also used in the synthesis of a number of other organic compounds, including amino acids, peptides, and nucleosides.